Cas no 537037-78-8 (1-(3-(4-FLUOROPHENOXY)-PROPYL)-PIPERAZINE DIHYDROCHLORIDE)

• Product Name: 1-(3-(4-FLUOROPHENOXY)-PROPYL)-PIPERAZINE DIHYDROCHLORIDE
• CAS No: 537037-78-8
• MF: C₁₃H₂₁Cl₂FN₂O
• MW: 311.223045110703
• MDL: MFCD03428570
• CID: 939003
• PubChem ID: 2759060
• Update Time: 2025-09-20

1-(3-(4-FLUOROPHENOXY)-PROPYL)-PIPERAZINE DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1-(3-(4-FLUOROPHENOXY)-PROPYL)-PIPERAZINE DIHYDROCHLORIDE
• 1-(3-(4-FLUOROPHENOXY)PROPYL)PIPERAZINEDIHYDROCHLORIDE
• 1-[3-(4-fluorophenoxy)propyl]piperazine,dihydrochloride
• AC1MBZJS
• AG-A-17180
• CTK7C1065
• KB-213415
• KB-90358
• MolPort-000-155-800
• CS-0327043
• 1-[3-(4-fluorophenoxy)propyl]piperazine Dihydrochloride
• 1-(3-(4-Fluorophenoxy)propyl)piperazine dihydrochloride
• 1-[3-(4-Fluorophenoxy)prop-1-yl]piperazine dihydrochloride
• MFCD03428570
• AKOS024388238
• 537037-78-8
• PS-7081
• 1-[3-(4-Fluorophenoxy)propyl]piperazine diHCl
• 1-Fluoro-4-[3-(piperazin-1-yl)propoxy]benzene dihydrochloride
• 1-[3-(4-fluorophenoxy)propyl]piperazine;dihydrochloride
• DTXSID40374636
• DB-300475
• 1-(3-(4-FLUOROPHENOXY)PROPYL)PIPERAZINE 2HCL

• MDL： MFCD03428570
• Inchi： 1S/C13H19FN2O.2ClH/c14-12-2-4-13(5-3-12)17-11-1-8-16-9-6-15-7-10-16;;/h2-5,15H,1,6-11H2;2*1H
• InChI Key： VMRGSSVEEBFOGX-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC(=CC=1)OCCCN1CCNCC1

Computed Properties

• Exact Mass: 310.10100
• Monoisotopic Mass: 310.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.50000
• LogP: 3.37050